Cas no 1247485-30-8 (1-(5-Chloro-2-thienyl)-2-butanol)

• Product Name: 1-(5-Chloro-2-thienyl)-2-butanol
• CAS No: 1247485-30-8
• MF: C₈H₁₁ClOS
• MW: 190.690340280533
• MDL: MFCD16820966
• CID: 5206776
• Update Time: 2023-08-25

1-(5-Chloro-2-thienyl)-2-butanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-thienyl)-2-butanol
• 1-(5-chlorothiophen-2-yl)butan-2-ol

• MDL： MFCD16820966
• Inchi： 1S/C8H11ClOS/c1-2-6(10)5-7-3-4-8(9)11-7/h3-4,6,10H,2,5H2,1H3
• InChI Key： CAZFNCDMGNLVNO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC(CC)O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• XLogP3: 3.1
• Topological Polar Surface Area: 48.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes